Cas no 1019149-01-9 (10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione)

• Product Name: 10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione
• CAS No: 1019149-01-9
• MF: C₁₉H₂₀N₂OS
• MW: 324.439903259277
• CID: 5432630
• PubChem ID: 46287637
• Update Time: 2025-07-16

10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione
• 3-(3-ethylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione
• 10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-triene-11-thione
• F3222-3607
• AKOS001950665
• 10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione
• 1019149-01-9
• 3-(3-Ethylphenyl)-2,3,5,6-tetrahydro-2-methyl-2,6-methano-4H-1,3,5-benzoxadiazocine-4-thione

• Inchi： 1S/C19H20N2OS/c1-3-13-7-6-8-14(11-13)21-18(23)20-16-12-19(21,2)22-17-10-5-4-9-15(16)17/h4-11,16H,3,12H2,1-2H3,(H,20,23)
• InChI Key： NJLXDTVVDUCJEE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C2CC1(C)N(C1=CC=CC(CC)=C1)C(=S)N2

Computed Properties

• Exact Mass: 324.12963444g/mol
• Monoisotopic Mass: 324.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.8±55.0 °C(Predicted)
• pka: 13.12±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-triene-11-thione

Introduction to 10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione (CAS No. 1019149-01-9)

The compound 10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione, identified by its CAS number 1019149-01-9, represents a structurally complex molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. Its unique tricyclic framework, featuring multiple heteroatoms and a rigid scaffold, makes it an intriguing candidate for further exploration in drug discovery and molecular biology.

This introduction delves into the structural characteristics of the compound, its chemical properties, and the latest research findings that highlight its relevance in modern medicinal chemistry. The discussion will focus on how its molecular architecture influences its biological activity and potential therapeutic applications.

The name of the compound provides a wealth of information about its structure. The prefix 10-(3-ethylphenyl) indicates the presence of an ethylphenyl group attached to the 10th carbon atom of the tricyclic system. The term 9-methyl suggests a methyl group at the 9th position, contributing to the compound's overall steric environment. The presence of 8-oxa denotes an oxygen atom incorporated into the ring system at the 8th position, which can significantly affect the molecule's reactivity and interactions with biological targets.

The notation 10,12-diazatricyclo[7.3.1.0^2,7]trideca describes a tricyclic structure consisting of three rings: a seven-membered ring (heptane), a three-membered ring (cyclopropane), and a twelve-membered ring (dodecane). The 0^2,7

The suffix -11-thione reveals the presence of a thione group (-S=) at the 11th carbon atom. Thiones are known for their ability to participate in various chemical reactions, including nucleophilic additions and redox processes, which can be exploited in drug design to enhance bioavailability or target specificity.

From a chemical perspective, this compound exhibits several notable features that make it worthy of study. The combination of oxygen and sulfur heteroatoms within the tricyclic system can lead to unique electronic properties and reactivity patterns. For instance, the thione group can undergo isomerization or oxidation-reduction reactions, while the oxygen atoms may participate in hydrogen bonding interactions with biological targets.

The ethylphenyl substituent at position 10 introduces aromaticity into the molecule and can influence both its solubility and binding affinity. Aromatic systems are frequently found in biologically active compounds due to their ability to engage in π-stacking interactions or hydrophobic effects within protein binding pockets.

In recent years, there has been growing interest in tricyclic compounds as pharmacophores due to their structural rigidity and ability to mimic natural product scaffolds. The specific tricyclic core present in 10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione has not been extensively studied but holds promise for applications in areas such as enzyme inhibition or receptor binding modulation.

One particularly exciting aspect of this compound is its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring ways to leverage tricyclic structures to create molecules with improved pharmacokinetic profiles or enhanced target specificity. The presence of multiple functional groups in this compound provides numerous opportunities for chemical modification through synthetic chemistry techniques such as sulfonation, alkylation, or functional group interconversion.

The latest research in medicinal chemistry has highlighted several key principles that make tricyclic compounds attractive candidates for drug development: their ability to occupy large binding pockets on biological targets due to their rigid frameworks; their potential for low metabolic clearance due to restricted conformational flexibility; and their capacity to exhibit dual functionality through incorporation of multiple heteroatoms.

In terms of biological activity, 10-(3-ethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0^2,7]trideca-2,4,6-triene-11-thione may exhibit properties relevant to various therapeutic areas depending on its interactions with biological targets such as enzymes or receptors. Preliminary computational studies suggest that its structure could allow it to bind effectively within deep-binding pockets commonly found in drug-target complexes.

The thione group is particularly noteworthy because it has been shown in other contexts to modulate enzyme activity by either stabilizing transition states during catalysis or altering substrate recognition through conformational constraints imposed by sulfur-containing moieties.

The ethylphenyl substituent could contribute additional layers of specificity by interacting with aromatic residues within protein binding sites through π-stacking interactions—a common mode of action for many small-molecule drugs。

Ongoing studies are exploring synthetic routes that would allow for efficient preparation of analogs derived from this core structure while maintaining key functional features necessary for biological activity。 These efforts aim not only at optimizing potency but also at improving pharmacokinetic properties such as solubility、metabolic stability、and oral bioavailability。

The versatility offered by this compound’s scaffold also makes it suitable for investigating structure/activity relationships (SAR) across different classes of biological targets。 By systematically modifying substituents while keeping much of the core tricyclic framework intact， researchers can gather valuable insights into which structural features contribute most significantly toward desired biological effects。

In conclusion, 10-(3-Ethylphenyl)-9-Methyl)-8-Oxa]-10，12-Diazatricyclo[7。3。1。0^2，7]Trideca—2，4，6-Triene—11-Thione (CAS No。1019149—01—9) represents an intriguing molecule with potential applications spanning multiple therapeutic areas。 Its complex structural features provide opportunities for innovation through both synthetic chemistry and medicinal chemistry approaches。 As research continues into understanding how this compound interacts with biological systems， further insights will likely emerge regarding its utility as either a lead compound itself or inspiration for designing new generations of biologically active molecules。